Cas no 2229096-88-0 (2-methoxy-2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid)

• Product Name: 2-methoxy-2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid
• CAS No: 2229096-88-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6541532
• PubChem ID: 165703512
• Update Time: 2025-07-17

2-methoxy-2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid
• EN300-1785043
• 2229096-88-0
• 2-methoxy-2-[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]acetic acid

• Inchi： 1S/C10H14N2O3/c1-12-7(3-6-11-12)10(4-5-10)8(15-2)9(13)14/h3,6,8H,4-5H2,1-2H3,(H,13,14)
• InChI Key： HLCZAGDNRHNXFK-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2=CC=NN2C)CC1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-methoxy-2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid

Introduction to 2-methoxy-2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid (CAS No. 2229096-88-0)

2-methoxy-2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid, identified by its CAS number 2229096-88-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by its cyclopropylacetic acid backbone, which is further functionalized with a methoxy group and a 1-methyl-1H-pyrazole moiety. The structural features of this molecule make it a promising candidate for various biochemical and pharmacological applications, particularly in the development of novel therapeutic agents.

The cyclopropyl ring in 2-methoxy-2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid introduces rigidity to the molecular framework, which can influence its binding affinity and metabolic stability. This structural motif has been extensively studied for its potential in modulating enzyme activity and receptor interactions. The presence of the 1-methyl-1H-pyrazole group adds another layer of complexity, as pyrazole derivatives are well-known for their role in drug discovery due to their ability to engage with biological targets such as enzymes and receptors. The methoxy substituent further enhances the compound's pharmacophoric properties by influencing electronic distribution and solubility characteristics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-methoxy-2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against several key enzymes involved in metabolic pathways, making it a valuable scaffold for drug development. For instance, preliminary docking studies have indicated potential interactions with cytoprotective enzymes that play a role in oxidative stress management, which is relevant to conditions such as neurodegenerative diseases and inflammation.

The synthesis of 2-methoxy-2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have made it feasible to produce this compound with high purity and yield. The development of efficient synthetic routes is crucial for enabling further exploration of its pharmacological potential. Researchers have reported novel catalytic systems that facilitate the formation of the cyclopropylacetic acid core while introducing the pyrazole and methoxy substituents in a controlled manner.

In vitro studies have begun to uncover the biological activities of 2-methoxy-2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid. Initial experiments have demonstrated promising effects on cellular pathways associated with inflammation and tissue repair. The compound's ability to modulate these pathways may translate into therapeutic benefits for conditions where dysregulation of these processes is implicated, such as autoimmune disorders and chronic inflammatory diseases. Additionally, its interaction with mitochondrial enzymes has been explored, suggesting potential applications in managing metabolic disorders.

The pharmacokinetic profile of 2-methoxy-2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid is another critical aspect that has been investigated. Studies indicate that the compound exhibits reasonable oral bioavailability and moderate metabolic stability, which are favorable characteristics for a drug candidate. However, further research is needed to fully understand its degradation pathways and potential interactions with cytochrome P450 enzymes. These insights will be essential for optimizing dosing regimens and minimizing adverse effects in clinical settings.

Future directions in the research of 2-methoxy-2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid include structural modifications aimed at enhancing its pharmacological properties. By employing structure-based drug design principles, researchers can fine-tune the molecule's affinity for target proteins while improving its pharmacokinetic profile. Additionally, exploring derivative compounds may reveal novel biological activities that were not apparent in the parent molecule. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be instrumental in advancing this field.

The integration of high-throughput screening technologies has accelerated the identification of biologically active compounds like 2-methoxy-2-1-(1-methyl-H-pyrazol -5 - yl) cycloprop ylacetic acid (CAS No. 2229096880). These platforms enable rapid assessment of large libraries of compounds for their interaction with disease-relevant targets, thereby streamlining the drug discovery process. The use of such technologies has already led to the identification of several hit compounds that show promise in preclinical studies, including derivatives structurally related to 2 - methoxy - 21( 11 - methyl - 11 H - pyrazol - 5 - yl) cyc lo prop y lacetic ac id.

The environmental impact and sustainability considerations are also becoming increasingly important in pharmaceutical research. The synthesis methods for compounds like 2229096880 are being optimized to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being incorporated into synthetic protocols to ensure that future drug development is both effective and environmentally responsible.

In conclusion,2229096880 represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Ongoing research efforts are expected to yield valuable insights into its therapeutic potential, paving the way for new treatments targeting various diseases. As our understanding of molecular interactions continues to evolve,2229096880 will likely play a pivotal role in shaping future drug discovery strategies.